1-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(2-methoxyethyl)urea

• IUPAC Name: 1-[[3-(1-ethylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-3-(2-methoxyethyl)urea
• InChI: InChI=1S/C12H18N6O3/c1-3-18-8-9(6-15-18)11-16-10(21-17-11)7-14-12(19)13-4-5-20-2/h6,8H,3-5,7H2,1-2H3,(H2,13,14,19)
• InChI Key: ULGHXTTXYGMSPW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2=NOC(=N2)CNC(=O)NCCOC
• Molecular Formula: C12H18N6O3
• Molecular Weight: 294.31 g/mol

Description

1-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(2-methoxyethyl)urea is a useful research compound. Its molecular formula is C12H18N6O3 and its molecular weight is 294.315. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Research on substituted indoles and their synthesis, including the formation of pyrazole derivatives, has indicated potential biological activities, such as effects on arterial blood pressure and analgesic activity in rats. These findings suggest that compounds with pyrazole structures could have pharmacological implications (Hishmat et al., 1992).

Hydrogel Formation and Anion Effects

• Studies on urea derivatives forming hydrogels in various acidic conditions demonstrate the anion-dependent tunability of their physical properties, such as rheology and morphology. This research highlights the utility of such compounds in material science for creating customized gel materials (Lloyd & Steed, 2011).

Anti-tumor Agents

• Novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives have been synthesized and evaluated as anti-tumor agents, showing significant effects on various cancer cell lines. This suggests the potential use of compounds with similar functionalities in developing new cancer treatments (Nassar et al., 2015).

Catalysis and Synthesis

• Research on the synthesis of 1,3-disubstituted ureas containing pyrazole derivatives has explored their inhibitory activity regarding human soluble epoxide hydrolase, indicating potential applications in enzyme inhibition and therapeutic development (D’yachenko et al., 2019).

Antimicrobial Activity

• The development of new heterocyclic compounds containing a sulfonamido moiety, with some demonstrating high antibacterial activities, points to the relevance of such compounds in addressing microbial resistance and developing new antibiotics (Azab et al., 2013).